Cas no 2680762-29-0 (3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid)
3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid
- 2680762-29-0
- EN300-28274069
- 3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid
-
- Inchi: 1S/C7H5F3N2O3/c8-7(9,10)4(13)12-2-6(1-11,3-12)5(14)15/h2-3H2,(H,14,15)
- InChI Key: WTVUKGXNSCKDRB-UHFFFAOYSA-N
- SMILES: FC(C(N1CC(C#N)(C(=O)O)C1)=O)(F)F
Computed Properties
- Exact Mass: 222.02522651g/mol
- Monoisotopic Mass: 222.02522651g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 81.4Ų
3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28274069-0.05g |
3-cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid |
2680762-29-0 | 95.0% | 0.05g |
$647.0 | 2025-03-19 | |
| Enamine | EN300-28274069-0.1g |
3-cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid |
2680762-29-0 | 95.0% | 0.1g |
$678.0 | 2025-03-19 | |
| Enamine | EN300-28274069-0.25g |
3-cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid |
2680762-29-0 | 95.0% | 0.25g |
$708.0 | 2025-03-19 | |
| Enamine | EN300-28274069-0.5g |
3-cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid |
2680762-29-0 | 95.0% | 0.5g |
$739.0 | 2025-03-19 | |
| Enamine | EN300-28274069-1.0g |
3-cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid |
2680762-29-0 | 95.0% | 1.0g |
$770.0 | 2025-03-19 | |
| Enamine | EN300-28274069-2.5g |
3-cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid |
2680762-29-0 | 95.0% | 2.5g |
$1509.0 | 2025-03-19 | |
| Enamine | EN300-28274069-5.0g |
3-cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid |
2680762-29-0 | 95.0% | 5.0g |
$2235.0 | 2025-03-19 | |
| Enamine | EN300-28274069-10.0g |
3-cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid |
2680762-29-0 | 95.0% | 10.0g |
$3315.0 | 2025-03-19 |
3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
Additional information on 3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid
Introduction to 3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid (CAS No. 2680762-29-0)
3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. With the CAS number 2680762-29-0, this molecule represents a unique structural motif that combines a cyano group, a trifluoroacetyl moiety, and an azetidine ring system. The presence of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the development of novel therapeutic agents.
The azetidine ring is a five-membered heterocyclic structure containing one nitrogen atom. This nitrogen-rich scaffold is known for its ability to mimic secondary amine functionalities, which can be exploited in drug design for interactions with biological targets such as enzymes and receptors. The incorporation of a cyano group at the 3-position introduces electrophilic character, facilitating further functionalization through nucleophilic addition reactions. Additionally, the trifluoroacetyl group at the 1-position enhances lipophilicity and metabolic stability, which are critical factors in drug candidate optimization.
Recent advancements in medicinal chemistry have highlighted the utility of 3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid as a building block for synthesizing bioactive molecules. For instance, studies have demonstrated its role in constructing peptidomimetics that target proteases involved in inflammatory and infectious diseases. The trifluoroacetyl group, in particular, has been shown to improve binding affinity and resistance to enzymatic degradation, making it an attractive feature for drug design.
In the realm of academic research, this compound has been employed in the development of novel inhibitors targeting bacterial infections. The cyano group serves as a handle for further derivatization, allowing chemists to explore diverse chemical space. By modifying the azetidine core or introducing additional substituents, researchers can fine-tune the pharmacokinetic properties of potential drug candidates. This flexibility has led to several promising leads being investigated in preclinical studies.
The synthesis of 3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include cyclization reactions to form the azetidine ring, followed by functional group interconversions to introduce the cyano and trifluoroacetyl moieties. Advanced synthetic techniques such as transition-metal-catalyzed cross-coupling reactions have been utilized to improve yields and purity.
From a computational chemistry perspective, the electronic structure of this molecule has been studied using density functional theory (DFT) calculations. These studies have provided insights into its reactivity and interaction with biological targets. The trifluoroacetyl group exerts significant electronic effects due to the presence of fluorine atoms, which can modulate the pKa of adjacent functional groups and influence binding affinity.
The pharmaceutical industry has shown particular interest in derivatives of 3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid for their potential therapeutic applications. For example, modifications at the 1-position have led to compounds with enhanced binding to specific protein targets implicated in neurological disorders. Similarly, variations at the 3-position have resulted in molecules with improved solubility and bioavailability.
In conclusion,3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid (CAS No. 2680762-29-0) represents a versatile intermediate with significant potential in drug discovery and development. Its unique structural features and reactivity patterns make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new applications for this compound and its derivatives,its importance in advancing therapeutic strategies is likely to grow further.
2680762-29-0 (3-Cyano-1-(2,2,2-trifluoroacetyl)azetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)